2-((3-chlorobenzyl)thio)-6-phenylpyrimidin-4(3H)-one

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H13ClN2OS/c18-14-8-4-5-12(9-14)11-22-17-19-15(10-16(21)20-17)13-6-2-1-3-7-13/h1-10H,11H2,(H,19,20,21)
• InChI Key: RKUCKYUAPWSMCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol

Description

2-((3-chlorobenzyl)thio)-6-phenylpyrimidin-4(3H)-one is a compound that has gained significant attention from the scientific community due to its potential use in the field of medicinal chemistry. This compound is a pyrimidine derivative that has been synthesized using various methods. The compound has been found to exhibit promising biological activities, making it a potential candidate for drug development.

Scientific Research Applications

Structural and Optical Properties

• Nonlinear Optical (NLO) Analysis : This compound, along with other phenyl pyrimidine derivatives, has been studied for its NLO properties. Density functional theory (DFT) calculations indicate significant NLO character, suggesting potential applications in optoelectronics (Hussain et al., 2020).

Synthesis and Crystal Structure

• Synthesis and Cytotoxic Activity : The synthesis of various 4-thiopyrimidine derivatives and their crystal structures have been explored. These compounds exhibit different hydrogen-bond interactions and have been evaluated for cytotoxicity against several cell lines, indicating potential for medical applications (Stolarczyk et al., 2018).

Biological and Pharmacological Applications

• Antioxidant Activity Studies : Derivatives of 4-hydroxyphenyl substituted thiopyrimidine have been synthesized and tested for antioxidant activities. The findings suggest these compounds exhibit stronger antioxidant activity compared to other derivatives (Akbas et al., 2018).
• Anticancer Activity : New complexes of 6-amino-4-hydroxy-2-thiopyrimidine have been synthesized and characterized, showing efficacy against the human breast cancer MDA-MB231 cell line. This suggests potential applications in cancer treatment (Elsayed et al., 2012).

Material Science and Chemistry

• Corrosion Inhibition : Thiopyrimidine derivatives have been evaluated as corrosion inhibitors for mild steel in hydrochloric acid. Studies indicate that these compounds act as mixed inhibitors and show significant inhibition efficiency (Singh et al., 2016).

Antimicrobial Activities

• Synthesis and Antimicrobial Activities : Benzothiophene derivatives have been synthesized and screened for antibacterial activity. These compounds, including thiopyrimidine derivatives, have shown promising results (Aganagowda et al., 2012).